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Compound of Interest

Compound Name: Tri-tert-butyl borate

Cat. No.: B147545

An In-depth Technical Guide to the Safe Handling and Storage of Tri-tert-butyl Borate

For researchers, scientists, and drug development professionals, the safe handling and storage
of chemical reagents are paramount to ensuring a safe and productive laboratory environment.
Tri-tert-butyl borate (CAS No. 7397-43-5), a versatile organoboron compound utilized in
various organic syntheses, requires specific handling and storage protocols due to its unique
chemical properties.[1] This guide provides a comprehensive overview of the safe management
of tri-tert-butyl borate, from its chemical and physical properties to detailed handling and
emergency procedures.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of tri-tert-butyl borate is the
foundation of its safe handling. This colorless liquid is characterized by its flammability and
sensitivity to moisture.

Table 1: Physicochemical Properties of Tri-tert-butyl Borate
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Property Value

Chemical Formula C12H27B0O3

Molecular Weight 230.15 g/mol [1][2]

Appearance Colorless liquid[1][3]

Melting Point 18-19 °C[1][3][4][5]

Boiling Point 101 °C at 74 mmHg[1][4][5]
Density 0.811 g/mL at 25 °C[1][3][4][5]
Flash Point 29 °C (84.2 °F) - closed cup[1][3][5]
Refractive Index n20/D 1.389[1][4][5]

Hydrolytic Sensitivity Moderately sensitive to moisture[1]

Hazard Identification and GHS Classification

Tri-tert-butyl borate is classified as a flammable liquid. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following hazard information:

e GHS Classification: Flammable liquids (Category 3).[2]
 Signal Word: Warning.[2][5]
e Hazard Statement: H226: Flammable liquid and vapor.[2]

Safe Handling Protocols

Adherence to strict handling protocols is crucial to mitigate the risks associated with tri-tert-
butyl borate.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[6][7] Use of explosion-proof electrical, ventilating, and lighting equipment is
mandatory.[6]
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Inert Atmosphere: Due to its moisture sensitivity, handling and storage under an inert gas
such as nitrogen or argon is recommended.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required when handling tri-tert-butyl borate:

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes.[5][6]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation before use.[6][8][9]

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing
should be worn to prevent skin contact.[6]

Respiratory Protection: Under normal use conditions with adequate engineering controls,
respiratory protection may not be necessary. However, if vapors or mists are generated, a
NIOSH-approved respirator with an appropriate cartridge should be used.[6]

General Handling Practices

Ignition Sources: Keep the compound away from open flames, hot surfaces, sparks, and any
other potential sources of ignition.[6][7]

Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment during transfers.[6]

Tools: Use only non-sparking tools.[6]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[6] Contaminated clothing should be changed immediately.
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Workflow for Safe Handling of Tri-tert-butyl Borate
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Caption: Logical workflow for the safe handling of tri-tert-butyl borate.
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Safe Storage Procedures

Proper storage is critical to maintaining the stability and safety of tri-tert-butyl borate.

Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Location: Store in a designated flammables area or a flammable liquid storage cabinet.[6]
The storage area should be cool.[6]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[6][9]

Moisture: Due to its hydrolytic sensitivity, protect the container from moisture.[7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water and shower if necessary.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[9]

Fire-Fighting Measures

» Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant
foam.[6]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[6] Containers may explode when heated.[6] Hazardous decomposition products
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include carbon oxides and oxides of boron.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[6] Evacuate personnel from the area.
Ensure adequate ventilation. Do not breathe vapors or mists.

e Environmental Precautions: Prevent the product from entering drains.[7]

o Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible
material (e.g., sand, earth, vermiculite).[9] Collect the absorbed material using non-sparking
tools and place it in a suitable, closed container for disposal.[9]
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Response Protocol for a Tri-tert-butyl Borate Spill
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Caption: Step-by-step response protocol for a tri-tert-butyl borate spill.
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Disposal Considerations

Dispose of tri-tert-butyl borate and its containers in accordance with local, regional, and
national regulations.[6] Contact a licensed professional waste disposal service.

Experimental Protocols

While specific experimental protocols for determining the safety parameters of tri-tert-butyl
borate are not detailed in the readily available safety literature, standard methodologies are
employed for assessing the properties of chemical substances. For instance, the flash point is
typically determined using standardized apparatus such as a Pensky-Martens or Cleveland
open-cup tester. Hydrolytic sensitivity can be evaluated through controlled experiments
monitoring the decomposition of the compound in the presence of water, often quantified by
techniques like NMR spectroscopy or gas chromatography. For detailed, substance-specific
experimental safety testing protocols, consulting specialized chemical safety literature or
conducting a thorough risk assessment is recommended.

Conclusion

Tri-tert-butyl borate is a valuable reagent in chemical synthesis, and its safe handling and
storage are of utmost importance. By understanding its properties, implementing robust
engineering controls, utilizing appropriate personal protective equipment, and adhering to the
established protocols for handling, storage, and emergency response, researchers can
minimize the risks associated with this compound. This guide serves as a comprehensive
resource for the safe management of tri-tert-butyl borate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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